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5-hydroxytomacephalin 5-hydroxytomacephalin
Brand Name: Vulcanchem
CAS No.: 115995-14-7
VCID: VC0053417
InChI: InChI=1S/C20H24O7/c1-8(2)6-13(21)25-16-9(3)11-7-12-19(5,27-12)20(11,24)17-14(15(16)22)10(4)18(23)26-17/h6,12,14-17,22,24H,4,7H2,1-3,5H3/t12-,14-,15-,16-,17+,19-,20-/m1/s1
SMILES: CC1=C2CC3C(C2(C4C(C(C1OC(=O)C=C(C)C)O)C(=C)C(=O)O4)O)(O3)C
Molecular Formula: C20H24O7
Molecular Weight: 376.4 g/mol

5-hydroxytomacephalin

CAS No.: 115995-14-7

Main Products

VCID: VC0053417

Molecular Formula: C20H24O7

Molecular Weight: 376.4 g/mol

5-hydroxytomacephalin - 115995-14-7

CAS No. 115995-14-7
Product Name 5-hydroxytomacephalin
Molecular Formula C20H24O7
Molecular Weight 376.4 g/mol
IUPAC Name [(1R,2S,6R,7R,8R,12R,14R)-1,7-dihydroxy-9,14-dimethyl-5-methylidene-4-oxo-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradec-9-en-8-yl] 3-methylbut-2-enoate
Standard InChI InChI=1S/C20H24O7/c1-8(2)6-13(21)25-16-9(3)11-7-12-19(5,27-12)20(11,24)17-14(15(16)22)10(4)18(23)26-17/h6,12,14-17,22,24H,4,7H2,1-3,5H3/t12-,14-,15-,16-,17+,19-,20-/m1/s1
Standard InChIKey GUWZDJYPWDNEPS-BJKYDIMVSA-N
Isomeric SMILES CC1=C2C[C@@H]3[C@]([C@@]2([C@@H]4[C@@H]([C@H]([C@@H]1OC(=O)C=C(C)C)O)C(=C)C(=O)O4)O)(O3)C
SMILES CC1=C2CC3C(C2(C4C(C(C1OC(=O)C=C(C)C)O)C(=C)C(=O)O4)O)(O3)C
Canonical SMILES CC1=C2CC3C(C2(C4C(C(C1OC(=O)C=C(C)C)O)C(=C)C(=O)O4)O)(O3)C
Synonyms 5-hydroxytomacephalin
PubChem Compound 163990
Last Modified Nov 11 2021
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